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Compound of Interest

Compound Name:
Desmethyl Hydroxy Cerivastatin

Sodium Salt

Cat. No.: B12579796

Get Quote

Introduction & Scientific Context
Desmethyl Hydroxy Cerivastatin (often classified as Metabolite M-24) is a secondary metabolite

of Cerivastatin, a potent HMG-CoA reductase inhibitor. While the parent drug was withdrawn

from the market due to associations with rhabdomyolysis, this metabolite remains a critical

reference standard in toxicological studies, metabolic profiling, and mechanistic investigations

into statin-induced myotoxicity.

The Challenge: Researchers often face difficulties with this compound due to its amphiphilic

nature and the specific solubility profile of its salt form. Unlike the parent Cerivastatin, the

introduction of hydroxyl and removal of methyl groups alters the lipophilicity (LogP), making

solvent selection non-trivial. Furthermore, the sodium salt form exhibits distinct solubility

behaviors compared to the free acid, particularly in organic solvents like methanol.

This guide provides a validated approach to preparing stock solutions that ensures

stoichiometric accuracy and long-term stability, mitigating the risks of precipitation or

degradation that can invalidate bioassay results.
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Physicochemical Profile & Solvent Selection
Strategy
Before handling the powder, it is imperative to understand the "Why" behind the solvent choice.

Property Specification Implication for Protocol

Appearance White to Off-White Solid
Visual inspection is reliable for

precipitate detection.

Hygroscopicity Moderate (Sodium Salt)

Critical: Equilibrate vial to room

temperature before opening to

prevent water absorption,

which alters weighing

accuracy.

Solubility (DMSO) High (> 10 mg/mL)
Preferred solvent for primary

biological stocks.

Solubility (MeOH) Slight / Moderate

Suitable for analytical (LC-MS)

stocks but requires care; the

salt form may dissolve slower

than the free acid.

Stability Light & Moisture Sensitive

Use amber vials; purge

headspace with inert gas

(Argon/Nitrogen).

Decision Matrix: Which Solvent?
For Cell Culture / Enzyme Assays (IC50): Use DMSO. It maintains solubility at high

concentrations (10-20 mM) and is miscible with aqueous buffers.

For LC-MS / HPLC Standards: Use Methanol (or 50:50 Methanol:Water). DMSO is difficult to

remove in mass spectrometry and can suppress ionization.

Materials & Equipment
Compound: Desmethyl Hydroxy Cerivastatin Sodium Salt (Verify purity >95% via CoA).
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Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Sigma-Aldrich or

equivalent).

Secondary Solvent (Optional): Methanol, LC-MS Grade.

Vials: Amber glass vials (silanized preferred to minimize adsorption) with PTFE-lined caps.

Gas: Nitrogen or Argon stream for headspace purging.

Equipment: Analytical balance (0.01 mg readability), Vortex mixer, Sonicator bath.

Protocol A: Preparation of Primary Stock Solution
(10 mM in DMSO)
This protocol is designed for the Sodium Salt (MW: 483.51 g/mol ).[1][2] If using the Free Acid,

adjust calculations accordingly.

Step 1: Environmental Equilibration
Remove the product vial from the -20°C freezer. Do not open the vial immediately. Allow it to

equilibrate to room temperature (approx. 30 minutes) inside a desiccator.

Reasoning: Opening a cold vial condenses atmospheric moisture onto the hygroscopic

powder, rendering mass measurements inaccurate and potentially hydrolyzing the

compound.

Step 2: Gravimetric Measurement
Weigh approximately 1-2 mg of the powder into a tared amber glass vial. Record the exact

mass (

) in mg.

Target: To prepare 1 mL of 10 mM solution, you need ~4.84 mg. However, due to the high

cost and limited quantity of metabolites, it is standard to weigh the available amount and

adjust the solvent volume.

Step 3: Volume Calculation
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Calculate the required volume of DMSO (

) to achieve a 10 mM concentration using the formula:

Example: If you weigh 1.50 mg:

Step 4: Solubilization
Add the calculated volume of Anhydrous DMSO.

Vortex vigorously for 30 seconds.

Inspect visually. If particles remain, sonicate in a water bath at room temperature for 2-5

minutes.

Caution: Monitor temperature. Do not let the water bath exceed 30°C, as statins can

degrade thermally.

Step 5: Quality Check & Aliquoting
Verify the solution is clear and colorless. Aliquot immediately into small volumes (e.g., 20-50

µL) to avoid freeze-thaw cycles.

Step 6: Storage
Purge the headspace of each aliquot vial with Nitrogen or Argon gas for 5-10 seconds. Cap

tightly. Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol B: Working Solutions (Aqueous Dilution)
Crucial Warning: The sodium salt is soluble in water, but the free acid form (which may form

upon protonation in acidic buffers) is less soluble.

Thaw the DMSO stock at room temperature. Vortex briefly.

Dilution: Slowly add the DMSO stock to the buffer (e.g., PBS pH 7.4) while vortexing.

Do not add buffer to the DMSO stock; this can cause transient high concentrations that

precipitate the compound ("crashing out").
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Solvent Limit: Ensure the final DMSO concentration in your assay is < 0.1% (v/v) to prevent

solvent toxicity or enzyme denaturation.

Visual Workflow (Graphviz)
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Figure 1: Step-by-step workflow for the preparation of stable Desmethyl Hydroxy Cerivastatin

stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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